Cas no 1955530-41-2 (bicyclo3.1.0hexan-1-amine hydrochloride)
bicyclo3.1.0hexan-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
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- Bicyclo[3.1.0]hexan-1-amine hydrochloride
- bicyclo3.1.0hexan-1-amine hydrochloride
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- MDL: MFCD29991741
- Inchi: 1S/C6H11N.ClH/c7-6-3-1-2-5(6)4-6;/h5H,1-4,7H2;1H
- InChI Key: BXTAZROIDWHIEP-UHFFFAOYSA-N
- SMILES: NC12CCCC1C2.Cl
bicyclo3.1.0hexan-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1087820-1g |
Bicyclo[3.1.0]hexan-1-amine hydrochloride |
1955530-41-2 | 95% | 1g |
$970.0 | 2024-08-03 | |
| Enamine | EN300-295200-0.05g |
bicyclo[3.1.0]hexan-1-amine hydrochloride |
1955530-41-2 | 0.05g |
$1129.0 | 2023-09-06 | ||
| Enamine | EN300-295200-0.1g |
bicyclo[3.1.0]hexan-1-amine hydrochloride |
1955530-41-2 | 0.1g |
$1183.0 | 2023-09-06 | ||
| Enamine | EN300-295200-0.25g |
bicyclo[3.1.0]hexan-1-amine hydrochloride |
1955530-41-2 | 0.25g |
$1235.0 | 2023-09-06 | ||
| Enamine | EN300-295200-0.5g |
bicyclo[3.1.0]hexan-1-amine hydrochloride |
1955530-41-2 | 0.5g |
$1289.0 | 2023-09-06 | ||
| Enamine | EN300-295200-1.0g |
bicyclo[3.1.0]hexan-1-amine hydrochloride |
1955530-41-2 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-295200-2.5g |
bicyclo[3.1.0]hexan-1-amine hydrochloride |
1955530-41-2 | 2.5g |
$2631.0 | 2023-09-06 | ||
| Enamine | EN300-295200-5.0g |
bicyclo[3.1.0]hexan-1-amine hydrochloride |
1955530-41-2 | 5.0g |
$3894.0 | 2023-02-28 | ||
| Enamine | EN300-295200-10.0g |
bicyclo[3.1.0]hexan-1-amine hydrochloride |
1955530-41-2 | 10.0g |
$5774.0 | 2023-02-28 | ||
| Enamine | EN300-295200-1g |
bicyclo[3.1.0]hexan-1-amine hydrochloride |
1955530-41-2 | 1g |
$1343.0 | 2023-09-06 |
bicyclo3.1.0hexan-1-amine hydrochloride Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on bicyclo3.1.0hexan-1-amine hydrochloride
Bicyclo3.1.0hexan-1-amine hydrochloride (CAS No. 1955530-41-2): A Comprehensive Overview
Bicyclo3.1.0hexan-1-amine hydrochloride, identified by its CAS number 1955530-41-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This bicyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound's distinct bicyclic framework, combined with its amine functionality, makes it a versatile scaffold for designing novel therapeutic agents.
The< strong>Bicyclo3.1.0hexan-1-amine hydrochloride molecule features a three-membered azacyclopropane ring fused to a six-membered cyclohexane ring, which contributes to its rigid and strained structure. This structural motif is particularly appealing in medicinal chemistry because it can facilitate the formation of stable interactions with biological targets, such as enzymes and receptors. The presence of a hydrochloride salt form enhances the compound's solubility and bioavailability, making it more suitable for pharmacological studies.
Recent advancements in computational chemistry and molecular modeling have highlighted the< strong>Bicyclo3.1.0hexan-1-amine hydrochloride as a promising candidate for further investigation. Studies have demonstrated that the compound can exhibit significant binding affinity to various biological targets, including kinases and transcription factors. These interactions are mediated by the compound's ability to adopt multiple conformations, which allows it to interact with different regions of the target proteins.
In particular, research has focused on the potential of< strong>Bicyclo3.1.0hexan-1-amine hydrochloride in the development of treatments for inflammatory diseases and cancer. Preclinical studies have shown that this compound can modulate signaling pathways involved in inflammation and cell proliferation, suggesting its therapeutic potential in these conditions. The amine group in the molecule plays a crucial role in these interactions, acting as a hydrogen bond acceptor or donor depending on the target protein.
The synthesis of< strong>Bicyclo3.1.0hexan-1-amine hydrochloride has been optimized through various synthetic routes, including cycloaddition reactions and transition metal-catalyzed transformations. These methods have enabled the production of high-purity samples suitable for pharmacological testing. The synthesis process also highlights the compound's synthetic versatility, allowing for modifications at different positions of the bicyclic core to explore new derivatives with enhanced pharmacological properties.
One of the most intriguing aspects of< strong>Bicyclo3.1.0hexan-1-amine hydrochloride is its ability to undergo dynamic conformational changes upon binding to biological targets. This flexibility allows the compound to adapt its shape to fit into binding pockets of proteins, enhancing its binding affinity and selectivity. Such conformational dynamics are critical for designing drugs that can effectively interact with their targets without causing off-target effects.
The pharmacokinetic properties of< strong>Bicyclo3.1.0hexan-1-amine hydrochloride have also been extensively studied. In vitro and in vivo experiments have revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These findings suggest that it could be developed into a lead candidate for further preclinical and clinical investigations.
Future research on< strong>Bicyclo3.1.0hexan-1-amine hydrochloride is likely to focus on expanding its chemical space through structural modifications and exploring new therapeutic applications. The integration of machine learning and artificial intelligence tools in drug discovery has opened new avenues for identifying novel derivatives with improved pharmacological profiles.
The potential applications of< strong>Bicyclo3.1.0hexan-1-amine hydrochloride extend beyond oncology and inflammation research. Emerging evidence suggests that this compound may also have utility in neurodegenerative diseases and infectious disorders due to its ability to interact with diverse biological targets.
In conclusion, Bicyclo3.1.0hexan-1-amine hydrochloride (CAS No. 1955530- 41- 2) represents a fascinating compound with significant therapeutic potential. Its unique structural features, pharmacological properties, and synthetic versatility make it an attractive candidate for further investigation. As research continues, new insights into its mechanisms of action and applications are expected to emerge, providing valuable contributions to the field of medicinal chemistry.
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